Molecular Weight and Lipophilicity Comparison
The target compound's 2-chlorophenyl substitution at position 1 results in a calculated molecular weight (free base) of 275.77 g/mol, compared to 259.32 g/mol for the 2-fluorophenyl analog (CAS 2060052-66-4, free base) . This +16.45 g/mol mass increase is accompanied by a higher calculated lipophilicity due to the chlorine atom's greater Hansch π constant (+0.71 for aromatic Cl vs. +0.14 for aromatic F), producing a LogP shift of approximately +0.5 to +0.7 units [1]. The ortho-chlorine also imposes a greater steric bulk (van der Waals radius 1.75 Å) compared to fluorine (1.47 Å), which can alter binding pocket accommodation. No fluorophenyl or unsubstituted analog (MW 165.24 g/mol) can replicate this precise mass and lipophilicity profile .
| Evidence Dimension | Molecular Weight (Free Base) |
|---|---|
| Target Compound Data | 275.77 g/mol |
| Comparator Or Baseline | 1-(2-Fluorophenyl)-7,7-dimethyl-pyrazolo[4,3-c]azepine (CAS 2060052-66-4): 259.32 g/mol; Unsubstituted parent (CAS 111416-17-2): 165.24 g/mol |
| Quantified Difference | +16.45 g/mol vs fluorophenyl; +110.53 g/mol vs unsubstituted |
| Conditions | Calculated molecular weight based on molecular formula (C15H18ClN3); LogP estimated by fragment-based methods |
Why This Matters
The higher molecular weight and lipophilicity of the chloro analog directly impact membrane permeability and protein binding, making it a distinct tool compound for probing hydrophobic binding pockets where fluorinated or unsubstituted analogs would provide different readouts.
- [1] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. Hansch π values: Cl = +0.71, F = +0.14. View Source
